Cas no 739-83-3 (10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro-)

• Product Name: 10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro-
• CAS No: 739-83-3
• MF: C₁₂HCl₈NS
• MW: 474.832033872604
• CID: 541755
• PubChem ID: 3423503
• Update Time: 2025-04-19

10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 1,2,3,4,6,7,8,9-octachloro-
• 1,2,3,4,6,7,8,9-octachloro-10H-phenothiazine
• DTXSID60392357
• 739-83-3

• Inchi： 1S/C12HCl8NS/c13-1-3(15)7(19)11-9(5(1)17)21-10-6(18)2(14)4(16)8(20)12(10)22-11/h21H
• InChI Key： HSYOTPJQXFKNMU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1NC1C(=C(C(=C(C=1S2)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 470.73423
• Monoisotopic Mass: 470.734
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03